Cas no 852432-98-5 (Quinoxalin-6-ylboronic acid)

Quinoxalin-6-ylboronic acid is a boronic acid derivative featuring a quinoxaline core, commonly employed as a versatile building block in organic synthesis and pharmaceutical research. Its boronic acid functional group enables efficient participation in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The quinoxaline moiety offers electron-deficient aromatic character, making it valuable in designing materials with tailored electronic properties or bioactive compounds. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other therapeutic agents. High purity grades ensure consistent reactivity, while its stability under standard handling conditions enhances practicality in synthetic applications.
Quinoxalin-6-ylboronic acid structure
Quinoxalin-6-ylboronic acid structure
Product Name:Quinoxalin-6-ylboronic acid
CAS No:852432-98-5
MF:C8H7BN2O2
MW:173.964381456375
MDL:MFCD08277243
CID:990205
PubChem ID:45073596
Update Time:2025-10-28

Quinoxalin-6-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, 6-quinoxalinyl- (9CI)
    • Boronic acid, B-6-quinoxalinyl-
    • BORONIC ACID,6QUINOXALINYL
    • quinoxalin-6-ylboronic acid
    • Quinoxaline-6-boronic acid
    • B-6-Quinoxalinylboronic acid (ACI)
    • C8H7BN2O2
    • (quinoxalin-6-yl)boronic acid
    • CS-0099723
    • Boronic acid,6-quinoxalinyl-(9ci)
    • Quinoxalin-6-yl-6-boronic acid
    • QUINOXALIN-6-YLBORONICACID
    • 6-quinoxaline boronic acid
    • CJB43298
    • DTXSID40662803
    • BORONIC ACID, 6-QUINOXALINYL-
    • AKOS010186569
    • SCHEMBL856485
    • EN300-221442
    • AB44872
    • AWONZXSTLZEBCM-UHFFFAOYSA-N
    • MFCD08277243
    • AS-41625
    • 852432-98-5
    • Quinoxalin-6-ylboronic acid
    • MDL: MFCD08277243
    • Inchi: 1S/C8H7BN2O2/c12-9(13)6-1-2-7-8(5-6)11-4-3-10-7/h1-5,12-13H
    • InChI Key: AWONZXSTLZEBCM-UHFFFAOYSA-N
    • SMILES: OB(C1C=C2C(N=CC=N2)=CC=1)O

Computed Properties

  • Exact Mass: 174.06
  • Monoisotopic Mass: 174.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2A^2

Experimental Properties

  • PSA: 66.24000
  • LogP: -0.69040

Quinoxalin-6-ylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM110915-1g
Quinoxalin-6-ylboronic acid
852432-98-5 97%
1g
$459 2021-08-06
Alichem
A449038603-250mg
Quinoxalin-6-ylboronic acid
852432-98-5 95%
250mg
$230.05 2023-08-31
Alichem
A449038603-1g
Quinoxalin-6-ylboronic acid
852432-98-5 95%
1g
$537.00 2023-08-31
Alichem
A449038603-5g
Quinoxalin-6-ylboronic acid
852432-98-5 95%
5g
$1674.40 2023-08-31
TRC
Q990173-10mg
Quinoxalin-6-ylboronic Acid
852432-98-5
10mg
$ 50.00 2022-06-03
TRC
Q990173-50mg
Quinoxalin-6-ylboronic Acid
852432-98-5
50mg
$ 135.00 2022-06-03
TRC
Q990173-100mg
Quinoxalin-6-ylboronic Acid
852432-98-5
100mg
$ 210.00 2022-06-03
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0073-1g
Quinoxaline-6-boronic acid
852432-98-5 97%
1g
2527.17CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0073-5g
Quinoxaline-6-boronic acid
852432-98-5 97%
5g
10108.67CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0073-500mg
Quinoxaline-6-boronic acid
852432-98-5 97%
500mg
1679.12CNY 2021-05-07

Quinoxalin-6-ylboronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  1 h, 23 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 23 °C
Reference
Fluorination of Boronic Acids Mediated by Silver(I) Triflate
Furuya, Takeru; Ritter, Tobias, Organic Letters, 2009, 11(13), 2860-2863

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Pinacolborane Catalysts: Palladium diacetate ,  1H-Imidazolium, 1,3-bis[2,6-bis(1-methylethyl)phenyl]-, chloride (1:1) Solvents: Tetrahydrofuran ;  rt → reflux; overnight, reflux; reflux → rt
Reference
Targeted polypharmacology: discovery of dual inhibitors of tyrosine and phosphoinositide kinases
Apsel, Beth; Blair, Jimmy A.; Gonzalez, Beatriz; Nazif, Tamim M.; Feldman, Morri E.; et al, Nature Chemical Biology, 2008, 4(11), 691-699

Quinoxalin-6-ylboronic acid Raw materials

Quinoxalin-6-ylboronic acid Preparation Products

Additional information on Quinoxalin-6-ylboronic acid

Introduction to Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5)

Quinoxalin-6-ylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 852432-98-5, this compound represents a derivative of quinoxaline, a heterocyclic aromatic system that has been extensively studied for its biological and chemical significance. The boronic acid moiety attached to the quinoxaline ring introduces reactivity that makes it particularly valuable in synthetic chemistry, especially in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The utility of Quinoxalin-6-ylboronic acid stems from its ability to participate in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high precision. This feature is particularly relevant in the development of novel pharmaceuticals, where efficient and selective bond-forming reactions are crucial for creating molecules with desired biological activities. Recent advancements in medicinal chemistry have highlighted the importance of boronic acids as key intermediates in drug discovery, and Quinoxalin-6-ylboronic acid has emerged as a promising candidate for further exploration.

In recent years, researchers have been exploring the therapeutic potential of quinoxaline derivatives, including Quinoxalin-6-ylboronic acid, in various disease models. Studies have indicated that compounds containing the quinoxaline scaffold may exhibit antimicrobial, anti-inflammatory, and anticancer properties. The boronic acid functional group further enhances these properties by allowing for conjugation with other bioactive molecules, thereby expanding the scope of possible applications. For instance, recent publications have demonstrated the use of Quinoxalin-6-ylboronic acid in the synthesis of targeted drug delivery systems, where its reactivity enables the precise incorporation of therapeutic agents.

The synthesis of Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the boronic acid group typically involves halogenation followed by lithiation and subsequent borylation, processes that must be carefully controlled to avoid side reactions. Advances in synthetic methodologies have improved the accessibility of this compound, making it more feasible for large-scale applications in research and industry.

One of the most compelling aspects of Quinoxalin-6-ylboronic acid is its role in developing next-generation materials. Beyond pharmaceuticals, this compound has shown promise in the field of materials science, particularly in the creation of organic electronic devices. The ability to incorporate boronic acids into conjugated polymers has led to advancements in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of quinoxaline derivatives make them ideal candidates for these applications, where precise control over molecular structure is essential.

The biological activity of Quinoxalin-6-ylboronic acid has been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with specific biological targets, suggesting potential therapeutic effects. For example, studies have shown that derivatives of quinoxaline can inhibit enzymes involved in cancer cell proliferation. Additionally, the boronic acid group allows for covalent binding interactions, which can enhance drug stability and bioavailability.

In conclusion, Quinoxalin-6-ylboronic acid (CAS No. 852432-98-5) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new uses for this compound, its importance is likely to grow even further. The ongoing exploration of its properties and potential applications underscores its significance as a building block for future scientific advancements.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd